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An In-Depth Technical Guide to the Crystal Structure and Polymorphs of Tantalum(V) Oxide

Tantalum(V) oxide (Taz20s), also known as tantala, is a white, inert, and insulating inorganic
compound with a wide range of applications in electronics and optics due to its high dielectric
constant and refractive index. It is a key material in the manufacturing of capacitors,
antireflective coatings, and optical filters.[1] The crystal structure of tantalum pentoxide is
complex and has been a subject of considerable research, with several polymorphs identified
under different conditions of temperature and pressure.[1] This guide provides a
comprehensive overview of the known crystal structures and polymorphs of Taz0s, detailing
their properties, phase transitions, and the experimental methods used for their synthesis and
characterization.

Polymorphs of Tantalum(V) Oxide

Tantalum(V) oxide exists in various crystalline and amorphous forms. The bulk material is often
disordered, being either amorphous or polycrystalline, which makes the growth of single
crystals challenging.[1] The primary crystalline forms are broadly classified as low-temperature
(L- or B-Ta20s) and high-temperature (H- or a-Ta20s) phases.[1][2] In addition to these, several
other polymorphs have been identified.

Low-Temperature Orthorhombic (B-Taz0s): This is the stable form of Ta20s at lower
temperatures.[1] Its structure is orthorhombic, and it is composed of chains of corner-sharing
TaOs octahedra and TaOz pentagonal bipyramids, which are further connected by edge-
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sharing.[1] The space group for 3-Ta20s has been identified as Pna2 through single-crystal X-
ray diffraction.[1]

High-Temperature (a-Taz0s): Above approximately 1360 °C, the low-temperature [3-phase
slowly and reversibly transforms into the high-temperature a-phase.[3] The exact structure of a-
Ta20s has been a matter of debate, with various studies reporting it as orthorhombic,
monoclinic, or tetragonal.[4][3] Like the B-phase, its structure is also based on chains of TaOs
and TaOy~ polyhedra.[1]

Hexagonal (6-Taz0s): A hexagonal polymorph, designated as 6-Taz20s, has also been reported.
[4][5] This phase has been observed in thin films after annealing at specific temperatures.[6]
Some studies have proposed that the Ta atoms are arranged in a hexagonal lattice in this
structure.[7] First-principles calculations have also been used to investigate a novel,
reconstructed hexagonal structure termed &'-Taz20s.[6][8][9]

High-Pressure Polymorphs (B-Taz0s and Z-Ta205): Studies under high-pressure conditions
have revealed additional polymorphs. Two such phases, B-Ta20s and Z-Ta20s, were identified
after heat treatment at 8 GPa and 1470 K.[10] Both have monoclinic structures.[10] B-Taz0s is
isostructural with B-Nb20Os, and the tantalum atoms are six-coordinated.[10] The Z-Taz20s
modification is a new phase where the tantalum atoms are seven-coordinated.[10] The two
structures are closely related, allowing for potential intergrowth.[10]

Tetragonal (y-Taz0s): A tetragonal y-Ta20s polymorph with 141/amd symmetry has been
proposed and investigated through first-principles simulations.[3][11] This phase is considered
a reliable model for tantalum oxide grown via thermal oxidation, as its calculated properties
show excellent agreement with experimental data.[11][12]

Amorphous Taz20s: In addition to the crystalline forms, tantalum pentoxide can exist in an
amorphous state, particularly in thin films.[7][13] The local structure of amorphous Taz0s is
similar to its crystalline counterparts, consisting of TaOes and TaOz polyhedra.[1] The
arrangement of tantalum atoms in the amorphous phase shows a strong resemblance to the
high-pressure Z-Ta20s polymorph.[7]

Quantitative Data Summary
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The following table summarizes the key crystallographic and physical properties of the different
Ta20s polymorphs.

Lattice ] Dielectric
Polymorp Crystal Space Density Band Gap
Paramete Constant
h System Group (glcm?) (eV)
rs (A) (20)
a=6.198,
B-Taz0s (L-  Orthorhom
. Pna2 b=40.29, 8.18[1] 3.8-5.3[1] ~25[1]
form) bic
€=3.888[7]
Orthorhom
bic,
a-Taz20s
Monoclinic, - - 8.37[1] - -
(H-form)
or
Tetragonal
0-Taz0s Hexagonal P6/mmm - - 2.92[14] -
a=12.785,
b=4.854,
B-Taz0s Monoclinic C2/c ¢c=5.528, - - -
B=104.26°
[10]
a=5.225,
b=4.699,
Z-Taz20s Monoclinic  C2 ¢=5.853, - - -
$=108.20°
[10]
a=3.86,
y-Taz20s Tetragonal 141/amd - - -
€=36.18[3]
3.8-5.3[1]
Amorphous - - - - 2] >50[1]

Phase Transitions
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The transformations between the different polymorphs of Ta2Os are governed by temperature
and pressure.

e [3-Ta20s to 0-Taz0s: This is a slow and reversible transition that occurs at high temperatures,
typically between 1000 and 1360 °C.[1][2] A mixture of both structures can exist at
intermediate temperatures.[1]

e Amorphous to Crystalline: Amorphous Taz20s films can be crystallized by annealing at
temperatures above 600 °C, typically forming the orthorhombic 3-phase.[15]

e High-Pressure Transitions: The B- and Z-phases of Ta20s are formed under high-pressure
and high-temperature conditions.[10]

The following diagram illustrates the relationship between the main polymorphs of Ta20s and
the conditions that influence their formation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://pubmed.ncbi.nlm.nih.gov/10944257/
https://pubmed.ncbi.nlm.nih.gov/10944257/
https://arxiv.org/pdf/2203.15105
https://pugno.dicam.unitn.it/NP_PDF/567-CMS-In_search_of_the_ground-state.pdf
https://www.researchgate.net/figure/Left-Structure-of-amorphous-Ta2O5rm-Ta-2rm-O-5-at-room-temperature-after_fig7_393235066
https://www.researchgate.net/publication/233932059_Unravelling_the_interplay_of_crystal_structure_and_electronic_band_structure_of_tantalum_oxide_Ta2O5
https://digitalcommons.unl.edu/cgi/viewcontent.cgi?article=1013&context=cbmeviljoen
https://www.benchchem.com/product/b7798093#tantalum-v-oxide-crystal-structure-and-polymorphs
https://www.benchchem.com/product/b7798093#tantalum-v-oxide-crystal-structure-and-polymorphs
https://www.benchchem.com/product/b7798093#tantalum-v-oxide-crystal-structure-and-polymorphs
https://www.benchchem.com/product/b7798093#tantalum-v-oxide-crystal-structure-and-polymorphs
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b7798093?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7798093?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

